1-Cyclopentyl-3-((5-(furan-3-yl)pyridin-3-yl)methyl)urea

• IUPAC Name: 1-cyclopentyl-3-[[5-(furan-3-yl)pyridin-3-yl]methyl]urea
• InChI: InChI=1S/C16H19N3O2/c20-16(19-15-3-1-2-4-15)18-9-12-7-14(10-17-8-12)13-5-6-21-11-13/h5-8,10-11,15H,1-4,9H2,(H2,18,19,20)
• InChI Key: QGAHKPBSBYARBC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)NCC2=CC(=CN=C2)C3=COC=C3
• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol
• CAS No.: 2034314-87-7

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the cyclopentyl group might be introduced through a cyclization reaction, the furan ring might be formed through a furan synthesis method like the Paal-Knorr synthesis, and the pyridine ring might be synthesized using methods like the Chichibabin pyridine synthesis. The urea group could be introduced through a reaction with an isocyanate.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic furan and pyridine rings would likely contribute to the compound’s stability and reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The furan ring is aromatic and relatively stable, but can be reactive under certain conditions. The pyridine ring is also aromatic and has a nitrogen atom that can act as a base or a nucleophile.